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Compound of Interest

Compound Name: SAG dihydrochloride

Cat. No.: B10824570

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of SAG dihydrochloride, a potent
small-molecule agonist of the Smoothened (Smo) receptor and a key activator of the
Hedgehog (Hh) signaling pathway. This document details its mechanism of action, provides
guantitative data, outlines experimental protocols, and visualizes critical pathways and
workflows.

Core Compound Information

SAG dihydrochloride is a cell-permeable chlorobenzothiophene compound that modulates
the Hedgehog signaling pathway. It is the water-soluble dihydrochloride salt of SAG.

Identifier Value Source
CAS Number 2702366-44-5 [1]
Parent (Free Base) CAS 912545-86-9 [2][3]1[4]
Alternative Free Base CAS 364590-63-6

Molecular Formula C2sH2sCIN3OS - 2HCI

Molecular Weight 562.98 g/mol
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Mechanism of Action: Hedgehog Signaling Pathway
Activation

SAG dihydrochloride functions as a direct agonist of the Smoothened (Smo) receptor, a G
protein-coupled receptor that is a central component of the Hedgehog signaling pathway. In the
absence of a Hedgehog ligand (like Sonic Hedgehog, Shh), the receptor Patched (Ptch)
tonically inhibits Smo, preventing downstream signal transduction.

The binding of SAG to the heptahelical bundle of Smo alleviates this inhibition, initiating the
signaling cascade. This activation occurs independently of Ptch proteins. Activated Smo
translocates to the primary cilium, leading to a signaling cascade that ultimately results in the
activation of GLI family transcription factors. These transcription factors then move to the
nucleus to regulate the expression of Hh target genes. SAG has been shown to counteract the
inhibitory effects of cyclopamine on Smo.

Research also suggests that SAG can activate non-canonical, GLI-independent Hedgehog
signaling pathways.

Signaling Pathway Diagram
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Culture Shh-LIGHT2 cells

:

Seed cells in 96-well plate

Incubate for 24h

Grepare SAG dihydrochloride dilutiona

Treat cells with SAG

Incubate for 30-48h

Lyse cells

Add luciferase substrate

Measure luminescence
[Analyze data and determine ECSCD

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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